Cas no 41118-19-8 (methyl 4-oxo-3,4-dihydro-2H-1-benzopyran-6-carboxylate)

Methyl 4-oxo-3,4-dihydro-2H-1-benzopyran-6-carboxylate is a versatile intermediate in organic synthesis, particularly in the preparation of benzopyran derivatives. Its structure features a carboxylate ester at the 6-position and a ketone at the 4-position, making it a valuable precursor for further functionalization. The compound is commonly utilized in pharmaceutical and agrochemical research due to its role in constructing heterocyclic frameworks. Its stability under standard conditions and compatibility with various reaction conditions enhance its utility in multistep syntheses. The ester group also allows for straightforward derivatization, facilitating the development of target molecules with tailored properties. This compound is typically handled under controlled conditions to ensure purity and reactivity.
methyl 4-oxo-3,4-dihydro-2H-1-benzopyran-6-carboxylate structure
41118-19-8 structure
Product Name:methyl 4-oxo-3,4-dihydro-2H-1-benzopyran-6-carboxylate
CAS No:41118-19-8
MF:C11H10O4
MW:206.194703578949
MDL:MFCD10696169
CID:1512564
PubChem ID:23513066
Update Time:2025-10-20

methyl 4-oxo-3,4-dihydro-2H-1-benzopyran-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-oxo-2,3-dihydrochromene-6-carboxylate
    • CTK4I4277
    • AG-F-46158
    • AM805976
    • 6-Carbomethoxy-4-chromanon
    • methyl 4-oxochroman-6-yl carboxylate
    • FT-0083434
    • SureCN670311
    • AB56656
    • METHYL 4-OXOCHROMAN-6-CARBOXYLATE
    • FT-0651432
    • 4-oxo-chroman-6-carboxylic acid methyl ester
    • methyl 4-oxo-3,4-dihydro-2H-chromene-6-carboxylate
    • Methyl 4-oxochromane-6-carboxylate
    • 4-Oxo-chroman-carbonsaeure-(6)-methylester
    • Methyl 4-oxo-3,4-dihydro-2H-1-benzopyran-6-carboxylate
    • SCHEMBL670311
    • MFCD10696169
    • CS-0036313
    • EN300-268819
    • 41118-19-8
    • AS-39601
    • DTXSID80634680
    • Z1509522323
    • METHYL4-OXOCHROMAN-6-CARBOXYLATE
    • LVJGGWLNOHXSKZ-UHFFFAOYSA-N
    • DA-06035
    • SY124472
    • AKOS027254518
    • methyl 4-oxo-3,4-dihydro-2H-1-benzopyran-6-carboxylate
    • MDL: MFCD10696169
    • Inchi: 1S/C11H10O4/c1-14-11(13)7-2-3-10-8(6-7)9(12)4-5-15-10/h2-3,6H,4-5H2,1H3
    • InChI Key: LVJGGWLNOHXSKZ-UHFFFAOYSA-N
    • SMILES: O1CCC(C2C=C(C(=O)OC)C=CC1=2)=O

Computed Properties

  • Exact Mass: 206.05790880g/mol
  • Monoisotopic Mass: 206.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 52.6Ų

methyl 4-oxo-3,4-dihydro-2H-1-benzopyran-6-carboxylate Pricemore >>

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Additional information on methyl 4-oxo-3,4-dihydro-2H-1-benzopyran-6-carboxylate

Introduction to Methyl 4-Oxo-3,4-Dihydro-2H-1-Benzopyran-6-Carboxylate (CAS No. 41118-19-8)

Methyl 4-Oxo-3,4-Dihydro-2H-1-Benzopyran-6-Carboxylate, with the CAS registry number 41118-19-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzopyrans, which are fused bicyclic structures consisting of a benzene ring and a pyran ring. The presence of the carboxylate group at the 6-position and the oxo group at the 4-position imparts unique chemical properties to this molecule.

The structure of methyl 4-Oxo-3,4-dihydro-2H-1-benzopyran-6-carboxylate is characterized by a planar aromatic system with conjugated double bonds, which contributes to its stability and reactivity. The compound exhibits a yellowish crystalline solid state under standard conditions. Its molecular formula is C15H12O5, and it has a molecular weight of approximately 276.25 g/mol. The compound is sparingly soluble in water but dissolves well in organic solvents such as dichloromethane and ethyl acetate.

Recent studies have highlighted the potential of methyl 4-Oxo-3,4-dihydro-2H-1-benzopyran-6-carboxylate as a precursor in the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of anti-inflammatory agents and antioxidants. The compound's ability to undergo various chemical transformations, such as esterification and oxidation, makes it a valuable intermediate in organic synthesis.

In terms of synthesis, methyl 4-Oxo-3,4-dihydro-2H-1-benzopyran-6-carboxylate can be prepared through several routes. One common method involves the cyclization of appropriate dienol esters under acidic conditions. Another approach utilizes the Diels-Alder reaction followed by oxidation steps to introduce the oxo group. These synthetic pathways are well-documented in the literature and have been optimized for high yield and purity.

The pharmacological properties of methyl 4-Oxo...

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